Cas no 1208400-66-1 ((S)-PHENYL(P-TOLYL)METHANAMINE HCL)

• Product Name: (S)-PHENYL(P-TOLYL)METHANAMINE HCL
• CAS No: 1208400-66-1
• MF: C₁₄H₁₆ClN
• MW: 233.736542701721
• CID: 5737471
• PubChem ID: 53487257
• Update Time: 2025-06-10

(S)-PHENYL(P-TOLYL)METHANAMINE HCL Chemical and Physical Properties

Names and Identifiers

• (S)-phenyl(p-tolyl)methanamine hydrochloride
• 1208400-66-1
• (S)-Phenyl(p-tolyl)methanamine HCl
• (S)-Phenyl(p-tolyl)methanamineHCl
• Benzenemethanamine, 4-methyl-α-phenyl-, hydrochloride (1:1), (αS)-
• (S)-(4-Methylphenyl)(phenyl)methanamine hydrochloride
• (S)-PHENYL(P-TOLYL)METHANAMINE HCL

• Inchi： 1S/C14H15N.ClH/c1-11-7-9-13(10-8-11)14(15)12-5-3-2-4-6-12;/h2-10,14H,15H2,1H3;1H/t14-;/m0./s1
• InChI Key： NHTZSJKMWBONMD-UQKRIMTDSA-N
• SMILES： Cl.N[C@@H](C1C=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 233.0971272g/mol
• Monoisotopic Mass: 233.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (S)-PHENYL(P-TOLYL)METHANAMINE HCL

Recent Advances in the Study of (S)-Phenyl(p-tolyl)methanamine HCl (CAS: 1208400-66-1) in Chemical Biology and Pharmaceutical Research

The compound (S)-Phenyl(p-tolyl)methanamine HCl (CAS: 1208400-66-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This chiral amine derivative, characterized by its stereospecificity and structural versatility, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of (S)-Phenyl(p-tolyl)methanamine HCl, with particular emphasis on its enantioselective preparation. Researchers have developed novel catalytic methods to achieve high yields and enantiomeric purity, leveraging asymmetric hydrogenation and chiral auxiliary techniques. These advancements are critical for ensuring the reproducibility and scalability of the compound, which is essential for its potential use in pharmaceutical formulations.

In pharmacological research, (S)-Phenyl(p-tolyl)methanamine HCl has been investigated for its activity as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that the compound exhibits affinity for specific receptors, including those involved in the regulation of dopamine and serotonin pathways. These findings highlight its potential as a lead compound for the development of novel therapeutics targeting neurological and psychiatric disorders, such as depression and Parkinson's disease.

Further investigations into the compound's mechanism of action have revealed its ability to influence cellular signaling pathways. For instance, (S)-Phenyl(p-tolyl)methanamine HCl has been shown to modulate the activity of key enzymes involved in oxidative stress and inflammation. These properties make it a promising candidate for the treatment of conditions associated with chronic inflammation and neurodegenerative diseases.

In addition to its pharmacological applications, (S)-Phenyl(p-tolyl)methanamine HCl has also been explored for its role in chemical biology. Researchers have utilized the compound as a building block for the synthesis of more complex molecules, including peptidomimetics and small-molecule probes. These applications underscore its versatility and utility in the design of new chemical entities for both therapeutic and diagnostic purposes.

Despite these promising developments, challenges remain in the clinical translation of (S)-Phenyl(p-tolyl)methanamine HCl. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Nevertheless, the compound's unique structural and functional properties continue to make it a valuable subject of research in the chemical biology and pharmaceutical fields.

In conclusion, (S)-Phenyl(p-tolyl)methanamine HCl (CAS: 1208400-66-1) represents a compound of significant interest due to its diverse applications in drug discovery and chemical biology. Ongoing research efforts are expected to further elucidate its therapeutic potential and optimize its properties for clinical use. The findings summarized in this briefing provide a foundation for future studies and highlight the importance of continued exploration in this area.